Cas no 2228404-67-7 (5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228404-67-7
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 6149980
• PubChem ID: 165722175
• Update Time: 2025-10-28

5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine
• EN300-1989050
• 2228404-67-7

• Inchi： 1S/C11H10ClN3O2/c1-15-10(8(13)4-14-15)6-2-7(12)11-9(3-6)16-5-17-11/h2-4H,5,13H2,1H3
• InChI Key： JPKNTRXBBVRETG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 251.0461543g/mol
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.3Ų

Additional information on 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228404-67-7)

The compound 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228404-67-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3-dioxaindan and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its chloro-substituted aromatic system and amine functionality.

In recent years, the demand for heterocyclic compounds like 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine has surged due to their versatility in drug discovery. This compound's CAS No. 2228404-67-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its pyrazole-amine core is analogous to structures found in FDA-approved drugs, sparking interest in its potential as a kinase inhibitor or anti-inflammatory agent. Computational studies suggest it may interact with biological targets involved in metabolic regulation.

The synthesis of CAS 2228404-67-7 typically involves multi-step organic reactions, with the 7-chloro-1,3-dioxaindan fragment serving as a key intermediate. Recent publications highlight optimized routes using Pd-catalyzed cross-coupling or nucleophilic aromatic substitution to attach the 1-methyl-1H-pyrazol-4-amine group. These methods align with green chemistry principles, addressing industry concerns about sustainable synthesis – a hot topic in 2024 as researchers seek eco-friendly manufacturing processes for fine chemicals.

Analytical characterization of 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine reveals interesting physicochemical properties. Its logP value (predicted around 2.1) suggests moderate lipophilicity, making it potentially suitable for blood-brain barrier penetration – a crucial factor in CNS drug development. Mass spectrometry studies confirm its molecular ion peak at m/z 267.05 [M+H]+, while NMR spectra show distinct signals for the dioxaindan protons and pyrazole methyl group.

Current research trends indicate growing applications of CAS 2228404-67-7 in precision agriculture. Its structural similarity to known plant growth regulators has led to investigations into its effects on crop yield enhancement. Some studies suggest it may modulate abscisic acid pathways, making it relevant for drought-resistant crop development – a pressing need amid climate change challenges. However, comprehensive toxicological studies are still underway to evaluate its environmental safety profile.

From a commercial perspective, 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine remains a low-volume high-value chemical, primarily supplied to research institutions. Its price per gram reflects the complexity of its synthesis and purification. Patent literature shows increasing IP activity around derivatives of this core structure, particularly in biodegradable materials and electronic chemicals sectors. The compound's thermal stability (decomposition point >250°C) makes it interesting for high-performance polymer applications.

Quality control standards for CAS No. 2228404-67-7 typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from moisture and light in amber glass containers at -20°C for long-term stability. These specifications are crucial for researchers investigating its structure-activity relationships (SAR), as impurities could skew biological assay results. Recent advances in continuous flow chemistry have improved batch-to-batch consistency in its production.

Looking ahead, 5-(7-chloro-1,3-dioxaindan-5-yl)-1-methyl-1H-pyrazol-4-amine represents an exciting case study in molecular design innovation. Its hybrid architecture combines features of privileged scaffolds in medicinal chemistry, offering multiple vectors for structural modification. As AI-driven drug discovery platforms become more sophisticated, compounds like this are increasingly valuable for virtual screening libraries. The scientific community continues to explore its potential while addressing key questions about metabolic stability and target selectivity through systematic research.